Cas no 2228323-74-6 (2-(2-methyl-6-nitrophenyl)oxirane)

• Product Name: 2-(2-methyl-6-nitrophenyl)oxirane
• CAS No: 2228323-74-6
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 5913829
• PubChem ID: 165694874
• Update Time: 2025-06-29

2-(2-methyl-6-nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-6-nitrophenyl)oxirane
• EN300-1797928
• 2228323-74-6

• Inchi： 1S/C9H9NO3/c1-6-3-2-4-7(10(11)12)9(6)8-5-13-8/h2-4,8H,5H2,1H3
• InChI Key： NEWTYQUTKWCDMQ-UHFFFAOYSA-N
• SMILES： O1CC1C1C(=CC=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.4Ų

Additional information on 2-(2-methyl-6-nitrophenyl)oxirane

Introduction to 2-(2-Methyl-6-Nitrophenyl)Oxirane (CAS No. 2228323-74-6)

2-(2-Methyl-6-Nitrophenyl)Oxirane (CAS No. 2228323-74-6) is a compound of significant interest in the fields of organic chemistry, materials science, and pharmacology. This compound, also referred to as methyl-substituted nitrophenyl oxirane, is characterized by its unique structure, which combines an epoxide group with a substituted aromatic ring. The presence of both a methyl group and a nitro group on the phenyl ring introduces interesting electronic and steric effects, making this compound a valuable subject for research and application development.

The epoxide functional group in 2-(2-Methyl-6-Nitrophenyl)Oxirane is known for its reactivity under various conditions. This reactivity has been exploited in numerous studies to explore its potential in polymer synthesis, drug delivery systems, and as a precursor for more complex organic molecules. Recent advancements in catalytic chemistry have further highlighted the versatility of this compound, particularly in the context of green chemistry and sustainable synthetic methods.

One of the most notable applications of methyl-substituted nitrophenyl oxirane lies in its use as an intermediate in the synthesis of biologically active compounds. Researchers have demonstrated that the compound can undergo various transformations, such as ring-opening reactions, to yield products with potential pharmacological activity. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them candidates for further exploration in drug discovery programs.

The structural uniqueness of CAS No. 2228323-74-6 also makes it an attractive candidate for materials science applications. Its ability to form cross-linked networks through epoxide ring-opening polymerization has been investigated for use in adhesives, coatings, and composite materials. Recent research has focused on optimizing reaction conditions to enhance the mechanical properties of materials derived from this compound, with encouraging results reported in high-performance polymer systems.

In addition to its chemical applications, methyl-substituted nitrophenyl oxirane has gained attention for its role in environmental chemistry. Studies have explored its degradation pathways under various environmental conditions, providing insights into its potential impact on ecosystems. Understanding the environmental fate of this compound is crucial for assessing its safety and sustainability in industrial applications.

The synthesis of CAS No. 2228323-74-6 involves a multi-step process that typically begins with the preparation of the substituted phenol derivative followed by epoxidation. Recent advancements in catalytic epoxidation techniques have enabled more efficient and selective syntheses, reducing production costs and minimizing waste generation. These improvements align with current trends toward greener chemical manufacturing practices.

From a structural standpoint, methyl-substituted nitrophenyl oxirane exhibits a balance between electron-donating and electron-withdrawing groups on the aromatic ring. This balance influences not only its reactivity but also its stability under different conditions. Researchers have utilized computational chemistry tools to model the electronic structure of this compound, providing deeper insights into its chemical behavior and guiding experimental designs.

The study of CAS No. 2228323-74-6 has also contributed to our understanding of stereochemical outcomes in epoxide reactions. By investigating the stereochemistry of ring-opening reactions involving this compound, scientists have developed new strategies for controlling product selectivity—a critical factor in pharmaceutical synthesis where stereochemistry often determines biological activity.

Furthermore, the integration of methyl-substituted nitrophenyl oxirane into advanced material systems has opened new avenues for nanotechnology applications. Its ability to form well-defined nanostructures through self-assembly processes has been explored for use in sensors, drug delivery vehicles, and nanocomposites with tailored properties.

In summary, CAS No. 2228323-74-6, or methyl-substituted nitrophenyl oxirane, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, reactivity, and functional group compatibility make it an invaluable tool for researchers seeking innovative solutions in chemistry and materials science.